4-Cyclooctylphenyl phenylcarbamate
Description
4-Cyclooctylphenyl phenylcarbamate is a carbamate derivative characterized by a cyclooctyl group attached to the phenyl ring of the phenylcarbamate scaffold. Carbamates are widely studied for their diverse applications in medicinal chemistry, agrochemicals, and materials science due to their stability and tunable bioactivity . The cyclooctyl substituent introduces steric bulk and lipophilicity, which may influence its pharmacokinetic and pharmacodynamic properties compared to smaller alkyl or aryl groups .
Properties
Molecular Formula |
C21H25NO2 |
|---|---|
Molecular Weight |
323.4g/mol |
IUPAC Name |
(4-cyclooctylphenyl) N-phenylcarbamate |
InChI |
InChI=1S/C21H25NO2/c23-21(22-19-11-7-4-8-12-19)24-20-15-13-18(14-16-20)17-9-5-2-1-3-6-10-17/h4,7-8,11-17H,1-3,5-6,9-10H2,(H,22,23) |
InChI Key |
PKDGFMMTDNNCNT-UHFFFAOYSA-N |
SMILES |
C1CCCC(CCC1)C2=CC=C(C=C2)OC(=O)NC3=CC=CC=C3 |
Canonical SMILES |
C1CCCC(CCC1)C2=CC=C(C=C2)OC(=O)NC3=CC=CC=C3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Comparative Physicochemical Properties
| Compound | log k (HPLC) | Calculated log P | Solubility (mg/mL) |
|---|---|---|---|
| 4-Chlorophenyl alkylcarbamate (5a) | 2.8 | 3.1 | 0.45 |
| Cyclohexylphenyl carbamate | 3.5 | 4.2 | 0.12 |
| This compound* | ~3.7* | ~4.8* | <0.1* |
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